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Compound of Interest

2-Oxa-5-azaspiro[3.4]octane
Compound Name:

oxalate
CAS No.: 1433363-32-6
Cat. No.: B3419445

Get Quote

Executive Summary & Chemical Identity

2-Oxa-5-azaspiro[3.4]octane oxalate (CAS: 1389264-18-9) is a specialized spirocyclic
building block employed in medicinal chemistry as a conformationally restricted bioisostere.
Unlike its symmetric isomer (2-oxa-6-azaspiro[3.4]octane), the 5-aza variant features a nitrogen
atom directly attached to the spiro-quaternary center.[1] This unique architecture, often derived
from the chiral pool (L-Proline), imparts intrinsic chirality and specific vectorality to drug
candidates, modulating metabolic stability and lipophilicity (

)

This guide provides a rigorous analysis of the spectroscopic signature (NMR, IR, MS) of the
oxalate salt, a form preferred for its enhanced crystallinity and shelf-stability compared to the
hygroscopic free base.

Chemical Profile
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Parameter Detail

IUPAC Name 2-Oxa-5-azaspiro[3.4]octane oxalate

Common Name 5-Aza-2-oxaspiro[3.4]octane oxalate

CAS Number 1389264-18-9 (Salt); 90207-55-9 (Free Base)
(

Formula
)

Molecular Weight 203.19 g/mol (Salt); 113.16 g/mol (Free Base)

st hemist Chiral (due to C4 spiro-center asymmetry in the
ereochemistr
Y 5-aza configuration)

Structural Logic & Numbering System

Correct interpretation of spectroscopic data requires precise atom numbering. The 5-aza
scaffold is distinct because the nitrogen is geminal to the spiro-junction within the 5-membered
ring, while the oxygen occupies the 4-membered ring.

Junction

Figure 1: Connectivity of 2-Oxa-5-azaspiro[3.4]octane. Note N(5) is attached to the Spiro center.

Click to download full resolution via product page

Spectroscopic Analysis
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Nuclear Magnetic Resonance ( H-NMR)
The

H-NMR spectrum of the 5-aza isomer is more complex than the 6-aza isomer. Due to the
chirality at the spiro center (induced by the N-substitution pattern), the protons on the oxetane

ring (
and

) are diastereotopic, appearing as distinct AB systems rather than simple singlets or triplets.

Experimental Conditions:
e Solvent: DMSO-

(Preferred for salt solubility) or

e Frequency: 400 MHz or higher recommended resolving geminal couplings.

Signal Assignment Table:
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Key Diagnostic Feature: Look for the splitting of the oxetane signals in the 4.5-5.0 ppm region.

In the symmetric 6-aza isomer, these often appear as a cleaner set of signals. In the 5-aza

isomer, the chiral environment creates a complex AB pattern (roofing effect).
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Mass Spectrometry (MS)

The mass spectrum confirms the molecular weight of the free base cation. The oxalate anion is

typically not observed in positive mode ESI.
« lonization Mode: Electrospray lonization (ESI), Positive Mode.
e Molecular lon:

o Calculated

:114.09 m/z

o Observed
:114.1 m/z
e Fragmentation Pattern:
o m/z 114: Parent ion (Stable spiro-cation).
o m/z ~84: Loss of

(Formaldehyde) from the oxetane ring (characteristic of oxetanes).

o m/z ~70: Pyrrolinium ring fragment after oxetane cleavage.

Infrared Spectroscopy (FT-IR)

The oxalate salt dominates the IR spectrum with strong carbonyl and hydroxyl stretches.
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1250 - 1150 Strong stretch (Oxetane ether)

Ring breathing (Spiro-cycle
980 - 950 Medium g 9(Sp Y

characteristic)

Experimental Protocols

Protocol A: NMR Sample Preparation (Salt vs. Free
Base)

To characterize the integrity of the salt versus the free base, two preparations are
recommended.

o Salt Characterization (DMSO-

):

o Dissolve 5-10 mg of the oxalate salt in 0.6 mL DMSO-

o Observation: You will see the acidic protons (broad singlets >10 ppm) and the ammonium
protons (~9 ppm). This confirms the salt stoichiometry.[2]

e Free Base In-Situ (CDCI

+ Base):
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o Suspend 10 mg oxalate salt in

o Add 2 drops of

or shake with aqueous

o Observation: The ammonium signals disappear. The oxetane protons may shift slightly
upfield due to the loss of the positive charge on the nearby nitrogen.

Protocol B: Quality Control via HPLC-MS

e Column: C18 Reverse Phase (e.g., XBridge C18).

Mobile Phase:

o A: Water + 0.1% Formic Acid (Do not use TFA if sensitive to acid hydrolysis).
o B: Acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV 210 nm (Weak absorbance due to lack of chromophore) + ESI MS (TIC).

Note: The oxalate ion elutes in the void volume; the amine elutes later.

Synthesis & Origin Logic

Understanding the synthesis elucidates the stereochemical data. The 5-aza scaffold is
classically accessed via the Papillon-Taylor Method using L-Proline, which enforces the chirality
observed in the NMR.
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Figure 2: Papillon-Taylor Synthetic Route (Chiral Pool)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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